Cas no 898437-00-8 (ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate
• CAS No: 898437-00-8
• MF: C₂₀H₁₉N₅O₄S₂
• MW: 457.52596116066
• CID: 5484840
• Update Time: 2025-06-08

ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[[5-[[(phenylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]acetyl]amino]-, ethyl ester
• ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

• Inchi： 1S/C20H19N5O4S2/c1-2-29-17(27)13-8-10-15(11-9-13)21-16(26)12-30-20-25-24-19(31-20)23-18(28)22-14-6-4-3-5-7-14/h3-11H,2,12H2,1H3,(H,21,26)(H2,22,23,24,28)
• InChI Key： AOTCSDRBPDXLBO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2=NN=C(NC(NC3=CC=CC=C3)=O)S2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate

Professional Introduction to Ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 898437-00-8)

Ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate, with the CAS number 898437-00-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic and functional groups, which contribute to its unique chemical properties and potential biological activities.

The structure of Ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate incorporates several key pharmacophoric elements. The thiadiazole moiety is a well-known scaffold in drug discovery, recognized for its ability to interact with biological targets such as enzymes and receptors. Specifically, the 1,3,4-thiadiazole ring in this compound is substituted with a phenylcarbamoyl group and a sulfanyl moiety, which are known to enhance binding affinity and modulate biological responses. The presence of these groups suggests that this compound may exhibit properties relevant to therapeutic applications.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for their potential therapeutic benefits. The thiadiazole scaffold has been extensively studied due to its versatility in drug design. For instance, derivatives of thiadiazole have shown promise in the treatment of various diseases, including infectious disorders and inflammatory conditions. The incorporation of additional functional groups such as the phenylcarbamoyl and sulfanyl groups further expands the pharmacological potential of Ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate.

The benzoate moiety in the compound's name is another important feature that contributes to its chemical profile. Benzoate derivatives are known for their stability and solubility characteristics, which are crucial for pharmaceutical applications. The combination of the benzoate group with the thiadiazole and carbamoyl functionalities creates a complex molecular architecture that may interact with multiple biological targets. This complexity is often associated with enhanced pharmacological activity and selectivity.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SARs) to optimize drug candidates. Ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate represents a promising candidate for further investigation due to its unique structural features. Studies have shown that modifications in the thiadiazole ring can significantly influence the biological activity of related compounds. Therefore, exploring the SARs of this molecule could lead to the identification of more potent and selective therapeutic agents.

The potential biological activities of Ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate are further supported by computational modeling and experimental studies. Computational approaches have been increasingly used to predict the binding modes and interactions of small molecules with biological targets. These studies can provide valuable insights into the mechanisms of action and help guide the optimization process. Experimental validation through in vitro assays is also essential to confirm the biological relevance of these predictions.

In conclusion, Ethyl 4-2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamidobenzoate (CAS No. 898437-00-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics.